7-Fluorosulfonyloxy-3-oxo-4H-1,4-benzoxazine

• IUPAC Name: 7-fluorosulfonyloxy-3-oxo-4H-1,4-benzoxazine
• InChI: InChI=1S/C8H6FNO5S/c9-16(12,13)15-5-1-2-6-7(3-5)14-4-8(11)10-6/h1-3H,4H2,(H,10,11)
• InChI Key: IPVFPFMXANRPLM-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(O1)C=C(C=C2)OS(=O)(=O)F
• Molecular Formula: C8H6FNO5S
• Molecular Weight: 247.20 g/mol

Description

7-Fluorosulfonyloxy-3-oxo-4H-1,4-benzoxazine is a chemical compound with the molecular formula C8H6FNO5S. It belongs to the class of 1,4-benzoxazine compounds, which are an important class of heterocyclic compounds.

Synthesis Analysis

The synthesis of 1,4-benzoxazines has been a topic of interest since their discovery in 1959. Traditional synthesis methods have some drawbacks, such as complicated steps, harsh reaction conditions, and low yield. Therefore, developing new and efficient synthesis methods is a significant direction. A recent study has reported a Y(OTf)3-catalyzed ring opening/annulation cascade reaction of benzoxazoles with propargylic alcohols for the formation of 1,4-benzoxazine scaffolds.

Chemical Reactions Analysis

The chemical reactions involving 1,4-benzoxazines typically involve a ring-opening and regioselective ring-closure process. The reaction mechanisms of these compounds have been reviewed in several studies.

Future Directions

The future directions for the study of 1,4-benzoxazines include the development of new and efficient synthesis methods. Additionally, fluorinated benzoxazines have shown promise for coating applications due to their high thermal stability and good hydrophobicity.